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Compound of Interest

Compound Name: WEE1-IN-10

Cat. No.: B15585572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal protocols for the

potent and selective WEE1 kinase inhibitor, WEE1-IN-10, also known as Potrasertib or

IMP7068. Adherence to these guidelines is critical for ensuring personnel safety and

maintaining a compliant laboratory environment.

I. Compound Identification and Properties
WEE1-IN-10 is a small molecule inhibitor of WEE1 kinase, a key regulator of the G2/M cell

cycle checkpoint. By inhibiting WEE1, this compound can induce mitotic catastrophe and

apoptosis in cancer cells, particularly those with a deficient G1 checkpoint.

Quantitative Data Summary:

Identifier
Alternate
Names

CAS
Number

Molecular
Formula

Molecular
Weight

IC₅₀ (LOVO
cells)

WEE1-IN-10
Potrasertib,

IMP7068

2226938-19-

6

C₂₈H₃₀Cl₂N₈

O
565.50 g/mol 0.524 µM[1]

Solubility and Storage:
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Solvent Solubility Storage of Powder
Storage of Stock
Solutions

DMSO
50 mg/mL (88.42 mM)

[1]
3 years at -20°C[2] 6 months at -80°C[1]

Ethanol
7 mg/mL (12.37 mM)

[3]
2 years at 4°C[1] 1 month at -20°C[1]

Note: Hygroscopic nature of DMSO can impact solubility; use freshly opened solvent.[1]

II. Personal Protective Equipment (PPE) and Safe
Handling
Given the potent nature of WEE1-IN-10 as a kinase inhibitor, it should be handled with caution

in a laboratory setting. The following PPE and handling procedures are mandatory to minimize

exposure risk.

A. Personal Protective Equipment:

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes of

solutions or contact with the

powder form.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents direct skin contact

with the compound.

Body Protection
A lab coat worn over personal

clothing.

Provides a barrier against

accidental spills and

contamination.

B. Engineering Controls and Work Practices:

Ventilation: All handling of the solid compound and preparation of stock solutions should be

conducted in a certified chemical fume hood to prevent inhalation of any airborne particles.
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Hygiene: Avoid direct contact with skin, eyes, and clothing. Do not ingest or inhale. Practice

good industrial hygiene and safety protocols. Wash hands thoroughly after handling.[4]

Environment: Keep the compound away from heat, sparks, and open flames.[4]

III. Operational Plan: Preparation and Use
A. Preparation of Stock Solutions:

Pre-computation: Before weighing, calculate the required mass of WEE1-IN-10 to achieve

the desired concentration for your stock solution (e.g., 10 mM).

Weighing: In a chemical fume hood, carefully weigh the required amount of WEE1-IN-10
powder.

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the powder.

To aid dissolution, ultrasonic treatment may be necessary.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles and store at -80°C for long-term stability or -20°C for shorter periods.[1][2]

B. Experimental Workflow for Cell-Based Assays:

The following diagram outlines a general workflow for assessing the cellular effects of WEE1-
IN-10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-wee1-in-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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